Cas no 78543-77-8 (Di-tert-butyl Phosphorochloridite)

Di-tert-butyl Phosphorochloridite structure

78543-77-8 structure

Product Name:Di-tert-butyl Phosphorochloridite

CAS No:78543-77-8

Molecular Formula:C₈H₁₈O₂PCl

Molecular Weight:212.65412

CID:890854

PubChem ID:4372070

Di-tert-butyl Phosphorochloridite Properties

Names and Identifiers

- DI-TERT-BUTYLPHOSPHOROCHLORIDITE
- di-t-butylchlorophosphonium methylid
- di-tert-butylchlorophosphonium-methylide
- Di-tert-butyl-chlorphosphit
- phosphorochloridous acid di-tert-butyl ester
- SCHEMBL2218836
- 78543-77-8
- InChIKey： NNLQAVXYYOHHBT-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H18ClO2P/c1-7(2,3)10-12(9)11-8(4,5)6/h1-6H3
- SMILES： CC(C)(C)OP(OC(C)(C)C)Cl

Computed Properties

Exact Mass: 212.07300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 212.0732945g/mol
Heavy Atom Count: 12
Complexity: 121
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 18.5Å²

Experimental Properties

LogP: 4.08230
PSA: 32.05000

Di-tert-butyl Phosphorochloridite Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	T778545-1g	Di-tert-butyl Phosphorochloridite	78543-77-8		1g	$173.00	2023-05-17

Di-tert-butyl Phosphorochloridite Synthesis

Di-tert-butyl Phosphorochloridite Related Literature

1. Back matter

Dalton Trans., 2006, 4401-4402
2. A NIR-to-NIR upconversion luminescence system for security printing applications†

A. Baride,J. M. Meruga,C. Douma,D. Langerman,G. Crawford,J. J. Kellar,W. M. Cross,P. S. May RSC Adv., 2015,5, 101338-101346
3. Inorganic

Analyst, 1940,65, 531-533
4. Surface chemical-modification for engineering the intrinsic physical properties of inorganic two-dimensional nanomaterials

Yuqiao Guo,Kun Xu,Changzheng Wu,Jiyin Zhao,Yi Xie Chem. Soc. Rev., 2015,44, 637-646
5. Temperature dependent iodide oxidation by MLCT excited states†

Atefeh Taheri Dalton Trans., 2014,43, 17856-17863
6. Non-covalent functionalization of carbon nanotubes with boronic acids for the wiring of glycosylated redox enzymes in oxygen-reducing biocathodes†

J. Mater. Chem. B, 2014,2, 2228-2232
7. Glucose response of dissolved-core alginate microspheres: towards a continuous glucose biosensor

Ayesha Chaudhary,Michael J. McShane,Rohit Srivastava Analyst, 2010,135, 2620-2628
8. Oxidative dehydrogenation reaction of short alkanes on nanostructured carbon catalysts: a computational account

XiaoYing Sun,Peng Han,Bo Li,ShanJun Mao,DangSheng Su Chem. Commun., 2018,54, 864-875
9. Novel light-emitting polymers derived from fluorene and maleimide

Qiang Peng,Zhiyun Lu,Yan Huang,Minggui Xie,Dan Xiao,Dechun Zou J. Mater. Chem., 2003,13, 1570-1574
10. One-dimensional infinite chain Ag(i) complex with high quantum yield and TADF property: prepared by metal ion adjustment†

Zhen-Zhou Sun,Fu-Zhen Hu,Cheng-Jie Gao,Wen-Long Mou,Guo Wang,Ning Zhu,Xun Pan,Zhong-Feng Li,Hong-Liang Han,Hongbing Fu,Xiu-Lan Xin,Lixiong Dai,Qi-Ming Qiu CrystEngComm, 2023,25, 5405-5412

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